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Compound of Interest

Compound Name: Methyl bromoacetate-2,2-d2

CAS No.: 163886-16-6

Cat. No.: B068387 Get Quote

Methyl bromoacetate-2,2-d2 (CAS No. 163886-16-6) is the deuterated analogue of methyl

bromoacetate (CAS No. 96-32-2).[1][2] While deuteration is a powerful tool in drug

development for altering pharmacokinetic profiles via the kinetic isotope effect, it does not

significantly mitigate the inherent chemical hazards of the parent molecule.[3] The toxicological

profile is therefore considered to be nearly identical to that of methyl bromoacetate.

The compound is a colorless to straw-colored liquid with a sharp, penetrating odor.[4] It is

classified as a combustible liquid and is highly toxic and corrosive.[1][5] Its vapor is a

lachrymator, meaning it causes severe irritation and tearing upon contact with the eyes.[6] The

primary danger of methyl bromoacetate lies in its function as a powerful alkylating agent, which

allows it to react with biological nucleophiles, including DNA and proteins, leading to cellular

damage.[7][8] This reactivity is the basis for its use in synthesis but also the root of its

significant health hazards.

GHS Hazard Classification
The Globally Harmonized System (GHS) classification for the parent compound, methyl

bromoacetate, provides the essential framework for understanding its hazards.[1]
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Hazard Class Category Hazard Statement Citations

Flammable Liquids Category 4
H227: Combustible

liquid
[1]

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[1][5]

Skin

Corrosion/Irritation
Category 1C

H314: Causes severe

skin burns and eye

damage

[1][5]

Serious Eye Damage Category 1

H314: Causes severe

skin burns and eye

damage

[1]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[1]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[1]

Toxicological Summary
Routes of Exposure: Inhalation, ingestion, and skin or eye contact are all significant routes of

potential exposure.[1]

Acute Effects: Inhalation can cause severe irritation of the respiratory tract, potentially

leading to delayed lung edema.[6] Skin and eye contact result in severe burns and chemical

conjunctivitis.[6] Ingestion is highly toxic and can cause severe damage to the

gastrointestinal tract, with possible perforation.[5][6]

Chronic Effects: Due to its nature as an alkylating agent, repeated exposure may carry risks

analogous to other cytotoxic compounds, although specific long-term studies on methyl

bromoacetate are not thoroughly detailed in the provided safety data sheets. Allergic skin

reactions can occur after initial exposure.[1]

Chapter 2: Exposure Control & Personal Protection
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A multi-layered approach is essential to minimize exposure. This involves a hierarchy of

controls, starting with engineering controls, followed by administrative procedures, and finally,

personal protective equipment (PPE).

Engineering Controls
The primary engineering control for handling methyl bromoacetate-2,2-d2 is a certified

chemical fume hood.[1][5][9] All manipulations, including weighing, transferring, and reaction

quenching, must be performed within a fume hood to prevent inhalation of vapors. The work

area should also be equipped with an eyewash station and a safety shower in close proximity.

[5]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully based on the specific hazards of

this compound. Standard laboratory attire (long pants, closed-toe shoes) is mandatory.
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Body Part Required PPE
Rationale &

Specifications
Citations

Hands

Double-gloving with

appropriate chemical-

resistant gloves.

The inner glove

should be nitrile, while

the outer glove should

be a more robust

material like butyl

rubber or Viton.

Always consult a

glove compatibility

chart. Dispose of

contaminated gloves

immediately in

hazardous waste.

[1][6]

Eyes/Face

Chemical safety

goggles and a full-

face shield.

Due to its severe

corrosivity and

lachrymatory

properties, standard

safety glasses are

insufficient. A face

shield is required to

protect the entire face

from splashes.

[1][5]

Body

Chemical-resistant

apron over a flame-

resistant lab coat.

Provides a barrier

against splashes and

spills. Impervious

clothing is critical.

[1][6]

Respiratory Air-purifying respirator

with an organic vapor

cartridge.

A respirator is

necessary if there is a

risk of exposure

exceeding limits, such

as during a large spill

or a failure of

engineering controls.

The respirator must

[1][5]
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be NIOSH-approved

and fit-tested.

Chapter 3: Standard Operating Procedures (SOPs)
for Handling & Storage
Adherence to strict protocols is non-negotiable. The following workflow provides a self-

validating system for safe handling from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container in a designated unpacking area, preferably

with local exhaust ventilation.[10] Wear appropriate PPE during inspection. Check for any

signs of damage or leaks.

Storage: Store the container in a cool, dry, well-ventilated area designated for toxic and

corrosive materials.[1][5] It must be kept away from heat, sparks, and open flames.[9]

Segregation: Store methyl bromoacetate-2,2-d2 separately from incompatible materials

such as strong oxidizing agents, acids, bases, and reducing agents.[5][7]

Refrigeration: For long-term stability and to minimize vapor pressure, refrigeration is

recommended.[5][9] Protect from light.[1]

Experimental Workflow
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Experiment Phase

Don Full PPE
(Gloves, Goggles, Face Shield, Apron)

Verify Fume Hood is Operational

Assemble All Glassware & Reagents

Transfer Compound via Syringe
or Cannula

Perform Reaction

Quench Reaction Carefully

Decontaminate Glassware in Hood

Segregate & Label All Waste

Remove Outer Gloves into Waste

Wipe Down Fume Hood Surface

Remove Inner Gloves & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl bromoacetate-2,2-d2.
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Chapter 4: Emergency Response Protocol
Immediate and correct response to an emergency is critical to mitigating harm.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1][6] Seek immediate medical attention from an ophthalmologist.

Skin Contact: Immediately remove all contaminated clothing and shoes.[6] Flush the affected

skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, provide oxygen.

If the victim is not breathing, perform artificial respiration, but avoid mouth-to-mouth

resuscitation.[6] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[6][9] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of milk or water.[6] Never give anything by mouth to

an unconscious person.[1] Seek immediate medical attention.

Spill and Fire Response
Caption: Emergency Spill Response Decision Tree.

Spills: Evacuate the immediate area.[9] Eliminate all ignition sources.[4] For small spills

inside a fume hood, absorb the material with an inert absorbent like vermiculite or sand.[6]

Place the contaminated material into a sealed, labeled container for hazardous waste

disposal.[1] For large spills, evacuate the laboratory, close the doors, and contact your

institution's Environmental Health and Safety (EHS) department immediately.[4] Isolate the

spill area for at least 50 meters (150 feet) in all directions.[4]

Fire: The compound is a combustible liquid with a flash point of approximately 62-63°C (144-

145°F).[1][5] Use dry chemical, CO2, or alcohol-resistant foam to extinguish.[4] Water spray

can be used to cool fire-exposed containers.[5] Firefighters must wear full protective gear

and a self-contained breathing apparatus (SCBA).[1][6]

Chapter 5: Waste Management
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Proper disposal is a critical final step in the safe handling lifecycle.

Segregation: All waste contaminated with methyl bromoacetate-2,2-d2, including gloves,

absorbent materials, and empty containers, must be treated as hazardous waste.[3] It should

be segregated into a clearly labeled, sealed container.[1]

Labeling: The waste container must be labeled with a "Hazardous Waste" tag, listing the full

chemical name and approximate quantities.

Disposal: Disposal must be carried out in strict accordance with institutional, local, and

national regulations.[3] Never pour this chemical down the drain.[11] Contact your EHS

department for specific pickup and disposal procedures.[3]

Chapter 6: Physicochemical Data for Risk
Assessment
Understanding the physical properties of the compound is essential for a thorough risk

assessment. Data for the non-deuterated parent compound is more readily available and

serves as a reliable proxy for the deuterated version in the context of safety.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b068387?utm_src=pdf-body
https://pdf.benchchem.com/107/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1479_2.pdf
https://pdf.benchchem.com/107/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://pdf.benchchem.com/107/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value (Methyl

bromoacetate)

Value (Methyl

bromoacetate-2,2-

d2)

Citations

CAS Number 96-32-2 163886-16-6 [1]

Molecular Formula C₃H₅BrO₂ C₃H₃D₂BrO₂ [1]

Molecular Weight 152.97 g/mol 154.99 g/mol [2]

Appearance
Colorless to yellow

liquid

Colorless to yellow

liquid
[1][4]

Odor Sharp, penetrating Pungent [1][4]

Boiling Point 144 - 146 °C No data available [1]

Melting Point -50 °C No data available [1]

Density
~1.62 g/cm³ at 20-25

°C
No data available [1]

Vapor Pressure 4.4 hPa at 25 °C No data available [1]

Flash Point
62 - 63 °C (144 - 145

°F)
No data available [1][5]

Solubility Soluble in water No data available [4]

Conclusion
Methyl bromoacetate-2,2-d2 is a valuable synthetic tool whose utility is matched by its

significant hazards. A culture of safety, built upon a deep understanding of its chemical

properties and toxicological risks, is paramount. By integrating robust engineering controls,

meticulous personal protective equipment protocols, and strict adherence to handling and

emergency procedures, researchers can effectively mitigate the risks associated with this

compound. This guide serves as a foundational document to be adapted into institution-specific

Standard Operating Procedures, ensuring the safety of all laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b068387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

